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Compound of Interest

Compound Name: Hydroxy-PEG3-Ms

Cat. No.: B3180252

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of Hydroxy-PEG3-Ms, a heterobifunctional linker molecule of significant

interest in the fields of bioconjugation and drug development. This document details its

physicochemical characteristics, provides insights into its synthesis, and outlines its role in

advanced therapeutic modalities such as Antibody-Drug Conjugates (ADCs) and Proteolysis-

Targeting Chimeras (PROTACs).

Chemical Structure and Identification
Hydroxy-PEG3-Ms, systematically named 2-(2-(2-hydroxyethoxy)ethoxy)ethyl

methanesulfonate, is a polyethylene glycol (PEG) derivative characterized by a discrete chain

of three ethylene glycol units. One terminus of the chain is a hydroxyl (-OH) group, while the

other is a methanesulfonyl (mesyl or -Ms) group. The mesyl group is an excellent leaving

group, making this position susceptible to nucleophilic substitution.

The CAS number for Hydroxy-PEG3-Ms is 139115-89-2. Its molecular formula is C7H16O6S.
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Physicochemical Properties
A summary of the key physicochemical properties of Hydroxy-PEG3-Ms is presented in the

table below. This data is crucial for its handling, characterization, and application in chemical

syntheses.

Property Value

CAS Number 139115-89-2

Molecular Formula C7H16O6S

Molecular Weight 228.27 g/mol [1]

Appearance Not explicitly stated in search results

Boiling Point Not explicitly stated in search results

Melting Point Not explicitly stated in search results

Solubility Soluble in water, DMSO, DMF, DCM[2]

Polar Surface Area (PSA) 90.44 Å²

LogP 0.0689

Purity Typically >95%

Synthesis of Hydroxy-PEG3-Ms
While a detailed, step-by-step protocol for the synthesis of Hydroxy-PEG3-Ms is not readily

available in the public domain, a plausible synthetic route involves the reaction of triethylene

glycol with methanesulfonyl chloride. A similar synthesis of 2-(2-ethoxyphenoxy)ethyl

methanesulfonate reports a yield of 87% and involves the following general steps.[3]

Experimental Protocol: Mesylation of Triethylene Glycol
(General Procedure)
Materials:

Triethylene glycol
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Methanesulfonyl chloride

Pyridine (or another suitable base)

Anhydrous dichloromethane (DCM) or other suitable solvent

Water

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

Procedure:

Dissolve triethylene glycol (1 equivalent) in anhydrous DCM and cool the solution to 0 °C in

an ice bath.

Add pyridine (1.1 equivalents) to the solution.

Slowly add methanesulfonyl chloride (1.1 equivalents) dropwise to the stirred solution,

maintaining the temperature at 0 °C.

Allow the reaction to stir at 0 °C for 1-2 hours and then warm to room temperature,

monitoring the progress by thin-layer chromatography (TLC).

Once the reaction is complete, quench the reaction by adding water.

Separate the organic layer and wash it sequentially with 1M HCl, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel to yield pure Hydroxy-
PEG3-Ms.

A schematic of this synthesis is provided below.
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A high-level schematic of the synthesis of Hydroxy-PEG3-Ms.

Applications in Drug Development
The bifunctional nature of Hydroxy-PEG3-Ms, possessing a nucleophilic hydroxyl group and a

reactive mesylate group, makes it a valuable linker in drug development. The hydrophilic PEG

spacer enhances the solubility and pharmacokinetic properties of the resulting conjugates.

Proteolysis-Targeting Chimeras (PROTACs)
PROTACs are heterobifunctional molecules that simultaneously bind to a target protein and an

E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target

protein by the proteasome.[4][5] The linker component of a PROTAC is crucial for optimizing

the formation of the ternary complex (target protein-PROTAC-E3 ligase).

Hydroxy-PEG3-Ms can be utilized in PROTAC synthesis. The hydroxyl group can be

functionalized to attach to a ligand for the target protein, while the mesylate group can be

displaced by a nucleophile on the E3 ligase ligand, or vice versa. The PEG chain provides

spacing and flexibility to allow for optimal orientation of the two ligands.

The general mechanism of PROTAC action is illustrated below.
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The general mechanism of action for a PROTAC.

Antibody-Drug Conjugates (ADCs)
ADCs are a class of targeted therapeutics that consist of a monoclonal antibody conjugated to

a potent cytotoxic payload via a chemical linker. The antibody directs the ADC to cancer cells

expressing a specific antigen on their surface.

Hydroxy-PEG3-Ms can be incorporated as part of the linker in ADCs. The PEG component

can improve the solubility and stability of the ADC. The hydroxyl and mesyl groups provide

versatile handles for conjugation to the antibody and the cytotoxic drug.

A generalized workflow for the development of an ADC is depicted below.
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A generalized workflow for ADC development.

Safety and Handling
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The Safety Data Sheet (SDS) for 2-(2-(2-hydroxyethoxy)ethoxy)ethyl methanesulfonate and

similar compounds indicates that it may cause skin and serious eye irritation, and may cause

respiratory irritation. Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn when handling this chemical. Work should be

conducted in a well-ventilated area or a chemical fume hood. For detailed safety information,

refer to the supplier's SDS.

Conclusion
Hydroxy-PEG3-Ms is a versatile heterobifunctional linker that plays a crucial role in modern

drug development. Its well-defined structure, featuring a hydrophilic PEG spacer and reactive

hydroxyl and mesylate groups, provides medicinal chemists with a valuable tool for

constructing complex therapeutic modalities like ADCs and PROTACs. The ability to modulate

the physicochemical properties of bioconjugates through the incorporation of such linkers is a

key strategy in the design of next-generation targeted therapies. Further research into the

synthesis and application of Hydroxy-PEG3-Ms and related linkers will undoubtedly continue

to advance the field of drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Structure, Properties, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3180252/docs#an-in-depth-technical-guide-to-
hydroxy-peg3-ms-structure-properties-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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